molecular formula C15H10ClF3N2O2 B8423586 Benzamide, 2-chloro-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)- CAS No. 75663-37-5

Benzamide, 2-chloro-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)-

Cat. No. B8423586
CAS RN: 75663-37-5
M. Wt: 342.70 g/mol
InChI Key: OGDKFNDFPQSPOW-UHFFFAOYSA-N
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Description

Benzamide, 2-chloro-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)- is a useful research compound. Its molecular formula is C15H10ClF3N2O2 and its molecular weight is 342.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide, 2-chloro-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide, 2-chloro-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

75663-37-5

Product Name

Benzamide, 2-chloro-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)-

Molecular Formula

C15H10ClF3N2O2

Molecular Weight

342.70 g/mol

IUPAC Name

2-chloro-N-[[4-(trifluoromethyl)phenyl]carbamoyl]benzamide

InChI

InChI=1S/C15H10ClF3N2O2/c16-12-4-2-1-3-11(12)13(22)21-14(23)20-10-7-5-9(6-8-10)15(17,18)19/h1-8H,(H2,20,21,22,23)

InChI Key

OGDKFNDFPQSPOW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC(=O)NC2=CC=C(C=C2)C(F)(F)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

18.7 g of 2-chlorobenzoylisocyanate were added to 150 ml of a solution of 17.7 g of 4-trifluoromethylaniline in dry acetonitrile. After stirring at room temperature for a few hours, the crystalline precipitate was sucked off, washed with successively acetonitrile, ethanol and petroleum ether and dried in air. The desired product was obtained in a yield of 29.0 g; melting point 214° C.
Quantity
18.7 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
17.7 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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